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Compound of Interest

SodiuM Benzenesulfinate
Compound Name: ,
Dihydrate

Cat. No.: B148019

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and summary of the molecular weight for
sodium benzenesulfinate dihydrate. The determination of a precise molecular weight is
fundamental in chemical synthesis, quantitative analysis, and formulation development.

Chemical Identity and Formula

Sodium benzenesulfinate dihydrate is the sodium salt of benzenesulfinic acid, which
incorporates two molecules of water of hydration.

Chemical Name: Sodium benzenesulfinate dihydrate

Synonyms: Benzenesulfinic acid, sodium salt, dihydrate

Molecular Formula: CeHsNaO:2S - 2H20[1]

Combined Molecular Formula: CeHaNaO4S[2]

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecular
formula. The calculation is based on the standard atomic weights provided by the International
Union of Pure and Applied Chemistry (IUPAC).
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The formula CeHoaNaO4S breaks down as follows:
e 6 atoms of Carbon (C)

e 9 atoms of Hydrogen (H)

e 1 atom of Sodium (Na)

e 4 atoms of Oxygen (O)

e 1 atom of Sulfur (S)

The calculation proceeds by multiplying the count of each element by its standard atomic
weight and summing the results.[3]

Data Presentation: Atomic and Molecular Weights

The following table summarizes the data used to calculate the molecular weight of sodium
benzenesulfinate dihydrate.

Standard Total Mass
Element Symbol Atomic Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 6 12.011 72.066
Hydrogen H 9 1.008 9.072
Sodium Na 1 22.990[4] 22.990
Oxygen o) 4 15.999[4] 63.996
Sulfur S 1 32.065[4] 32.065

Total Molecular Weight  200.19 g/mol

Note: Atomic weights are based on IUPAC recommendations and may have slight variations
depending on the source and year of publication.[5][6][7] The final calculated molecular weight
of 200.19 g/mol is consistent with values found in chemical databases and supplier
specifications.[2][8][9]
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Methodological Workflow

While a physical experiment is not required to determine the theoretical molecular weight, the
logical process for its calculation can be visualized. This workflow illustrates the steps from
identifying the chemical formula to the final summation of atomic weights.

Workflow for Molecular Weight Calculation

ldentify Compound:
Sodium Benzenesulfinate Dihydrate

i

Determine Molecular Formula:
C6H9Na04Ss

'

List Constituent Elements:
C,H,Na, O, S

i

Obtain Standard Atomic Weights (IUPAC)

N

Calculate Mass Contribution:
(Atomic Count) x (Atomic Weight)

i

Sum Contributions for All Elements

Final Molecular Weight:
200.19 g/mol
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Caption: Logical workflow for calculating the molecular weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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